5-Cyclopropoxypyridine-2,3-dicarboxamide

• Molecular Formula: C10H11N3O3
• Molecular Weight: 221.21 g/mol
• IUPAC Name: 5-cyclopropyloxypyridine-2,3-dicarboxamide
• InChI: InChI=1S/C10H11N3O3/c11-9(14)7-3-6(16-5-1-2-5)4-13-8(7)10(12)15/h3-5H,1-2H2,(H2,11,14)(H2,12,15)
• InChI Key: ZYAIPWKPDVYPBP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(N=C2)C(=O)N)C(=O)N

Description

5-Cyclopropoxypyridine-2,3-dicarboxamide is a pyridine-based dicarboxamide derivative characterized by a cyclopropoxy substituent at the 5-position of the pyridine ring. This structural motif places it within a broader class of dicarboxamide compounds, which are notable for their diverse biological activities, including enzyme inhibition and antimicrobial properties. The compound’s pyridine core and cyclopropoxy group contribute to its unique electronic and steric properties, influencing its interactions with biological targets.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxypyridine-2,3-dicarboxamide typically involves the condensation of pyridine-2,3-dicarboxylic acid with cyclopropylamine. The reaction is carried out in the presence of a dehydrating agent such as thionyl chloride or phosphorus oxychloride to facilitate the formation of the amide bonds. The reaction conditions usually involve heating the reaction mixture to a temperature range of 80-100°C for several hours to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of 5-Cyclopropoxypyridine-2,3-dicarboxamide can be scaled up by using continuous flow reactors. These reactors allow for better control of reaction parameters such as temperature, pressure, and reaction time, leading to higher yields and purity of the final product. The use of automated systems also reduces the risk of human error and increases the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxypyridine-2,3-dicarboxamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction of the compound can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the cyclopropoxy group can be replaced by other nucleophiles such as halides or amines.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium at room temperature.

Reduction: Lithium aluminum hydride in anhydrous ether at low temperatures.

Substitution: Nucleophiles such as sodium halides in polar aprotic solvents like dimethyl sulfoxide (DMSO) at elevated temperatures.

Major Products Formed

Oxidation: Formation of pyridine-2,3-dicarboxylic acid derivatives.

Reduction: Formation of reduced amide derivatives.

Substitution: Formation of substituted pyridine derivatives with various functional groups.

Scientific Research Applications

5-Cyclopropoxypyridine-2,3-dicarboxamide has several applications in scientific research:

Chemistry: Used as a ligand in coordination chemistry to form metal complexes with unique properties.

Biology: Investigated for its potential as an enzyme inhibitor due to its ability to interact with active sites of enzymes.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with specific properties, such as catalysts and sensors.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxypyridine-2,3-dicarboxamide involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to the active sites of enzymes, inhibiting their activity and thereby affecting various biochemical pathways. In the case of its anticancer activity, the compound may induce apoptosis in cancer cells by disrupting cellular processes and signaling pathways.

Comparison with Similar Compounds

Table 1: Structural Comparison of Pyridine-Dicarboxamide Derivatives

Compound Name	Core Structure	Substituents	Biological Target/Activity
5-Cyclopropoxypyridine-2,3-dicarboxamide	Pyridine-2,3-dicarboxamide	5-cyclopropoxy	Not explicitly reported
ZPX394 (from )	Benzene-1,3-dicarboxamide	5-[methyl (methyl sulfonyl)amino], 4-fluorophenyl, hydroxybutan-2-yl	BACE1 inhibition (Alzheimer’s disease)
Pyrazine-2,3-dicarboxamide derivatives (from )	Pyrazine-2,3-dicarboxamide	Chloro-azetidinone, substituted pyridine	Anti-tubercular activity

Key Observations :

• Pyrazine-based analogs () exhibit further nitrogen substitution, altering electron distribution .
• Substituent Effects: The cyclopropoxy group in the target compound introduces steric constraints and metabolic stability compared to ZPX394’s fluorophenyl and sulfonamide groups. Chloro-azetidinone substituents in pyrazine derivatives () correlate with anti-tubercular efficacy, suggesting that similar modifications in pyridine analogs might enhance antimicrobial activity .